Cas no 7040-23-5 (Dimethyl Diglycolate)

• Product Name: Dimethyl Diglycolate
• CAS No: 7040-23-5
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD01026217
• CID: 1062170
• PubChem ID: 201877
• Update Time: 2025-10-31

Dimethyl Diglycolate Chemical and Physical Properties

Names and Identifiers

• Dimethyl Diglycolate
• methyl 2-(2-methoxy-2-oxoethoxy)acetate
• Diglycolic Acid Dimethyl Ester
• 2,2'-Oxydiacetic Acid Dimethyl Ester
• TL 150
• SCHEMBL1335833
• Acetic acid, 2,2'-oxybis-, dimethyl ester
• KUCRTUQUAYLJDC-UHFFFAOYSA-N
• Diglycolic acid, dimethyl ester
• BRN 1775710
• Dimethyl 2,2 inverted exclamation mark -Oxydiacetate
• D5721
• dimethyl2,2'-oxydiacetate
• AKOS006240219
• AMY41876
• SY249766
• Acetic acid, oxybis-, dimethyl ester
• Dimethyl 2,2'-oxybisacetate
• 7040-23-5
• Acetic acid, oxydi-, dimethyl ester
• MFCD01026217
• AI3-10584
• DTXSID30220673
• dimethyl 2,2'-oxydiacetate
• DimethylDiglycolate-d4
• AS-19988
• ALBB-025830
• DB-319202

• MDL： MFCD01026217
• Inchi： 1S/C6H10O5/c1-9-5(7)3-11-4-6(8)10-2/h3-4H2,1-2H3
• InChI Key： KUCRTUQUAYLJDC-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 162.0528
• Monoisotopic Mass: 162.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.2132 (rough estimate)
• Melting Point: 36.0 to 40.0 deg-C
• Boiling Point: 126°C/14mmHg(lit.)
• Refractive Index: 1.4230 (estimate)
• PSA: 61.83

Dimethyl Diglycolate Security Information

• RTECS：AJI650000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Dimethyl Diglycolate

Professional Introduction to Dimethyl Diglycolate (CAS No. 7040-23-5)

Dimethyl Diglycolate, with the chemical formula C₆H₁₀O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 7040-23-5, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile applications in synthesizing various chemical intermediates and its potential role in the development of novel pharmaceutical agents.

The structure of Dimethyl Diglycolate consists of two ester groups linked to a diglycol backbone, making it a valuable building block for more complex molecules. Its reactivity and stability under different conditions have been extensively studied, particularly in the context of catalytic processes and polymer chemistry. Recent advancements in green chemistry have highlighted its role as a sustainable alternative in industrial applications, where traditional solvents and reagents may pose environmental concerns.

In the realm of pharmaceutical research, Dimethyl Diglycolate has been explored for its potential as a precursor in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many drugs due to their biological activity. For instance, researchers have utilized derivatives of Dimethyl Diglycolate to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The compound's ability to undergo facile functionalization makes it an attractive candidate for medicinal chemists seeking novel scaffolds.

The latest research on Dimethyl Diglycolate has also delved into its role as a chiral auxiliary in asymmetric synthesis. Chiral molecules are crucial in pharmaceuticals because they often exist as enantiomers with distinct biological activities. By leveraging the stereochemistry of Dimethyl Diglycolate, scientists have been able to produce enantiomerically pure compounds with enhanced therapeutic efficacy. This area of research is particularly promising, as it aligns with the growing demand for personalized medicine and targeted therapies.

Beyond pharmaceuticals, Dimethyl Diglycolate finds applications in materials science, where it is used as a monomer or intermediate in the synthesis of polymers with specific properties. These polymers can range from biodegradable materials to high-performance coatings, showcasing the compound's versatility. The development of such materials is critical in addressing challenges related to sustainability and performance in various industrial sectors.

The industrial production of Dimethyl Diglycolate has also seen significant advancements, particularly with the adoption of continuous flow chemistry techniques. These methods offer improved efficiency and scalability compared to traditional batch processing, reducing waste and energy consumption. As industries increasingly prioritize sustainability, the adoption of such innovative approaches is becoming essential for the production of compounds like Dimethyl Diglycolate.

In conclusion, Dimethyl Diglycolate (CAS No. 7040-23-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical synthesis, materials science, and green chemistry underscores its importance in modern research and industry. As scientists continue to uncover new possibilities with this compound, its impact on advancing technology and medicine is likely to grow even further.